Cas no 920979-08-4 (L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl-)
920979-08-4 structure
Product Name:L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl-
CAS No:920979-08-4
MF:C19H34N4O7
MW:430.495865345001
CID:746247
PubChem ID:25166691
Update Time:2025-04-19
L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]pentanedioic acid
- IAVE
- DTXSID70648933
- CHEMBL259240
- 920979-08-4
- BDBM50226171
- L-Isoleucyl-L-alanyl-L-valyl-L-glutamic acid
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- Inchi: 1S/C19H34N4O7/c1-6-10(4)14(20)17(27)21-11(5)16(26)23-15(9(2)3)18(28)22-12(19(29)30)7-8-13(24)25/h9-12,14-15H,6-8,20H2,1-5H3,(H,21,27)(H,22,28)(H,23,26)(H,24,25)(H,29,30)/t10-,11-,12-,14-,15-/m0/s1
- InChI Key: WLJWJOQWLPAHIE-YLXLXVFQSA-N
- SMILES: O=C([C@H](C(C)C)NC([C@H](C)NC([C@H]([C@@H](C)CC)N)=O)=O)N[C@H](C(=O)O)CCC(=O)O
Computed Properties
- Exact Mass: 430.24274944g/mol
- Monoisotopic Mass: 430.24274944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 188Ų
L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
920979-08-4 (L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl-) Related Products
- 14857-82-0(Gly-gly-leu)
- 3303-34-2(L-Alanyl-L-leucine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 20274-89-9((S)-2-(2-(2-Aminoacetamido)acetamido)-4-methylbutanoic Acid)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 13115-71-4(Glycyl-glutamine)
- 69242-40-6(Glycylglycyl-l-isoleucine)
- 39537-23-0(L-Alanyl-L-Glutamine)
- 869-19-2(Glycyl-L-leucine)
- 1963-21-9(Glycyl-L-valine)
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